Cas no 1806364-62-4 (Methyl 4-(chloromethyl)-3-(2-oxopropyl)benzoate)

• Product Name: Methyl 4-(chloromethyl)-3-(2-oxopropyl)benzoate
• CAS No: 1806364-62-4
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 4949897
• Update Time: 2025-05-26

Methyl 4-(chloromethyl)-3-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(chloromethyl)-3-(2-oxopropyl)benzoate

• Inchi： 1S/C12H13ClO3/c1-8(14)5-11-6-9(12(15)16-2)3-4-10(11)7-13/h3-4,6H,5,7H2,1-2H3
• InChI Key： AMARYHBLKZDLRN-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C(=O)OC)=CC=1CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4

Additional information on Methyl 4-(chloromethyl)-3-(2-oxopropyl)benzoate

Comprehensive Overview of Methyl 4-(chloromethyl)-3-(2-oxopropyl)benzoate (CAS No. 1806364-62-4)

In the realm of organic chemistry and pharmaceutical intermediates, Methyl 4-(chloromethyl)-3-(2-oxopropyl)benzoate (CAS No. 1806364-62-4) has garnered significant attention due to its versatile applications and unique structural properties. This compound, often referred to in abbreviated forms like Methyl 4-chloromethyl-3-oxopropyl benzoate, serves as a critical building block in synthetic chemistry. Its molecular framework combines a benzoate ester with reactive chloromethyl and oxopropyl groups, making it a valuable precursor for drug discovery, agrochemicals, and material science.

The growing interest in CAS 1806364-62-4 aligns with broader trends in sustainable chemistry and green synthesis. Researchers are increasingly exploring eco-friendly methodologies to synthesize such intermediates, addressing concerns about environmental impact and resource efficiency. For instance, questions like "How to optimize the synthesis of Methyl 4-(chloromethyl)-3-(2-oxopropyl)benzoate?" or "What are the industrial applications of this compound?" frequently appear in academic and industrial forums. These queries reflect the compound's relevance in advancing synthetic routes and functional material design.

From a structural perspective, the presence of both chloromethyl and 2-oxopropyl groups in Methyl 4-(chloromethyl)-3-(2-oxopropyl)benzoate enables diverse chemical transformations. The chloromethyl moiety allows for nucleophilic substitutions, while the ketone functionality offers opportunities for condensation or reduction reactions. Such reactivity is pivotal for constructing complex molecules, particularly in pharmaceuticals targeting metabolic disorders or inflammation—a hot topic in current biomedical research.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing CAS 1806364-62-4, ensuring purity and consistency for downstream applications. Quality control remains a priority, as impurities can significantly affect performance in catalytic or biological systems. This underscores the importance of reliable suppliers and standardized protocols, a common concern among procurement specialists searching for "high-purity Methyl 4-(chloromethyl)-3-(2-oxopropyl)benzoate suppliers."

Beyond its synthetic utility, Methyl 4-(chloromethyl)-3-(2-oxopropyl)benzoate exemplifies the intersection of innovation and safety in chemical handling. While not classified as hazardous under standard regulations, proper storage conditions—such as moisture-free environments—are recommended to preserve its stability. This practical consideration resonates with laboratory professionals seeking "best practices for handling reactive esters."

In conclusion, Methyl 4-(chloromethyl)-3-(2-oxopropyl)benzoate (CAS No. 1806364-62-4) represents a multifaceted compound with expanding applications in research and industry. Its adaptability in organic synthesis, coupled with evolving environmental and efficiency demands, positions it as a subject of ongoing exploration. As the scientific community continues to address challenges like scalability and sustainability, this compound will likely remain a focal point in discussions about advanced chemical intermediates.